4-Amino-2-methylbenzamide
Cat. No. B1289992
M. Wt: 150.18 g/mol
InChI Key: IYQCSEZUPXDMGS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08759388B2
Procedure details
2-methyl-4-nitrobenzamide (E111) was dissolved in EtOH under Ar and 10% Pd/C added. The reaction was pump-purged with H2 and left stirring at room temperature overnight. The catalyst was removed by filtration and the reaction concentrated to give pure 4-amino-2-methylbenzamide (E112).
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:10]=[C:9]([N+:11]([O-])=O)[CH:8]=[CH:7][C:3]=1[C:4]([NH2:6])=[O:5]>CCO.[Pd]>[NH2:11][C:9]1[CH:8]=[CH:7][C:3]([C:4]([NH2:6])=[O:5])=[C:2]([CH3:1])[CH:10]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC1=C(C(=O)N)C=CC(=C1)[N+](=O)[O-]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CCO
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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[Pd]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirring at room temperature overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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added
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CUSTOM
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Type
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CUSTOM
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Details
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The reaction was pump-purged with H2
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WAIT
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Type
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WAIT
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Details
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left
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CUSTOM
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Type
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CUSTOM
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Details
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The catalyst was removed by filtration
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the reaction concentrated
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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NC1=CC(=C(C(=O)N)C=C1)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
